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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596066

These application notes provide a comprehensive guide for the quantitative analysis of
enhydrin, a major bioactive sesquiterpene lactone found in the leaves of Smallanthus
sonchifolius (yacon), using High-Performance Liquid Chromatography (HPLC). This
methodology is crucial for researchers, scientists, and professionals in drug development and
quality control of herbal medicine.

Introduction

Enhydrin is a sesquiterpene lactone known for its potential anti-diabetic properties.[1] Accurate
and precise quantification of enhydrin in yacon leaf extracts and other matrices is essential for
quality control, standardization of herbal products, and further pharmacological research. HPLC
with UV detection is a reliable and widely used method for this purpose.[1][2] This document
outlines a validated HPLC method for the simultaneous determination of enhydrin and a related
compound, uvedalin.

Experimental Protocols
Sample Preparation: Extraction from Yacon Leaves

A rinse extraction method is effective for extracting enhydrin from the glandular trichomes on
the leaf surface.[1]

Protocol:

e Weigh 100 g of dried yacon leaves.
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e Rinse the leaves with chloroform for 1-2 minutes.

 Filter the resulting solution.

o Evaporate the solvent from the filtrate using a rotary evaporator to obtain a thick extract.
 Dissolve the extract in 35 mL of methanol.

e Slowly add 15 mL of distilled water to the methanol solution to precipitate out less soluble
compounds.

o Separate the precipitate and evaporate the filtrate to yield the final extract for HPLC analysis.

[3]

HPLC Method

A validated reversed-phase HPLC-UV method has been established for the quantification of
enhydrin.[1][2]

Chromatographic Conditions:

Parameter Condition

Column C18 (250 mm x 4.6 mm, 5 um particle size)[2][3]
Mobile Phase 60% Water and 40% Acetonitrile[2][3]

Flow Rate 1.0 mL/min[2][3]

Detection UV at 210 nm[2][3]

Run Time 30 minutes[2][3]

Quantitative Data Summary

The following tables summarize the validation parameters for the HPLC method for enhydrin
analysis, as established by published research.

Table 1: Method Validation Parameters for Enhydrin Analysis[2]
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Parameter Result
Linearity (R?) >0.9999
Limit of Detection (LOD) 0.52 pg/mL
Limit of Quantification (LOQ) 1.57 pg/mL
Accuracy (Recovery %) 101.46%
Precision (Repeatability %RSD) 0.30%

Table 2: Enhydrin Content in Yacon Leaf Extracts[2]

Extract Source Enhydrin Content (%)
Ykal extract 1.67%
Ycin extract 1.26%

Experimental Workflow Diagram

The following diagram illustrates the key steps in the HPLC analysis of enhydrin from sample

preparation to data analysis.
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Caption: Workflow for HPLC Analysis of Enhydrin.
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Conclusion

The described HPLC method is linear, precise, and accurate, making it suitable for the routine
quality control analysis of enhydrin in yacon leaf extracts and derived products.[1][2] Adherence
to these protocols will ensure reliable and reproducible results for research and development

purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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